Cas no 2034277-34-2 (2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid)

• Product Name: 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid
• CAS No: 2034277-34-2
• MF: C₁₆H₁₆FN₃O₅S
• MW: 381.378746032715
• CID: 5332136
• Update Time: 2025-05-24

2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-((3-(pyrimidin-4-yloxy)piperidin-1-yl)sulfonyl)benzoic acid
• 2-fluoro-5-(3-pyrimidin-4-yloxypiperidin-1-yl)sulfonylbenzoic acid
• 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid

• Inchi： 1S/C16H16FN3O5S/c17-14-4-3-12(8-13(14)16(21)22)26(23,24)20-7-1-2-11(9-20)25-15-5-6-18-10-19-15/h3-6,8,10-11H,1-2,7,9H2,(H,21,22)
• InChI Key： YGTAKLFDVBRNAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)(N1CCCC(C1)OC1C=CN=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• XLogP3: 1.5
• Topological Polar Surface Area: 118

Additional information on 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid

Comprehensive Overview of 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid (CAS No. 2034277-34-2)

2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid (CAS No. 2034277-34-2) is a novel sulfonyl benzoic acid derivative with significant potential in pharmaceutical research and drug development. This compound features a unique pyrimidine-piperidine scaffold, which has garnered attention for its role in modulating biological targets. Researchers are increasingly exploring its applications in kinase inhibition and signal transduction pathways, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid incorporates a fluorinated aromatic ring and a sulfonamide linker, both of which are critical for its bioactivity. These functional groups enhance binding affinity and metabolic stability, making the compound a promising candidate for drug discovery. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, topics frequently searched in academic and industry forums.

From a synthetic chemistry perspective, the preparation of CAS No. 2034277-34-2 involves multi-step organic transformations, including sulfonylation and nucleophilic substitution. Optimizing these processes is a key focus for chemists, as reflected in publications and patent filings. The compound’s solubility and crystallinity properties are also under investigation, given their impact on formulation development—a hot topic in pharmaceutical manufacturing.

In the context of AI-driven drug design, 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid serves as a case study for molecular docking simulations and QSAR modeling. These computational approaches, widely discussed in open-access journals, accelerate the identification of analogs with improved efficacy. Additionally, the compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is a recurring subject in preclinical research queries.

Beyond therapeutics, CAS No. 2034277-34-2 has potential applications in diagnostic imaging due to its fluorinated moiety. This aligns with growing interest in PET radiotracers and molecular probes, as seen in recent conference abstracts. Environmental and regulatory considerations, such as green chemistry principles, are also being applied to its synthesis, addressing sustainability concerns in the chemical industry.

In summary, 2-fluoro-5-{[3-(pyrimidin-4-yloxy)piperidin-1-yl]sulfonyl}benzoic acid represents a versatile chemical entity bridging medicinal chemistry, computational biology, and material science. Its interdisciplinary relevance ensures continued exploration in both academic and industrial settings, driven by emerging technologies and unmet medical needs.